3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-benzyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione
CAS No.: 923257-79-8
Cat. No.: VC11961576
Molecular Formula: C22H17N3O4
Molecular Weight: 387.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 923257-79-8 |
|---|---|
| Molecular Formula | C22H17N3O4 |
| Molecular Weight | 387.4 g/mol |
| IUPAC Name | 3-(1,3-benzodioxol-5-ylmethyl)-1-benzylpyrido[3,2-d]pyrimidine-2,4-dione |
| Standard InChI | InChI=1S/C22H17N3O4/c26-21-20-17(7-4-10-23-20)24(12-15-5-2-1-3-6-15)22(27)25(21)13-16-8-9-18-19(11-16)29-14-28-18/h1-11H,12-14H2 |
| Standard InChI Key | WYGRVNFMHILSJR-UHFFFAOYSA-N |
| SMILES | C1OC2=C(O1)C=C(C=C2)CN3C(=O)C4=C(C=CC=N4)N(C3=O)CC5=CC=CC=C5 |
| Canonical SMILES | C1OC2=C(O1)C=C(C=C2)CN3C(=O)C4=C(C=CC=N4)N(C3=O)CC5=CC=CC=C5 |
Introduction
The compound 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-benzyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione is a complex organic molecule with a molecular formula of C22H17N3O4 and a molecular weight of 387.4 g/mol . This compound belongs to the pyrido[3,2-d]pyrimidine class, which is known for its diverse biological activities, including potential applications in pharmaceuticals.
Biological Activity and Potential Applications
While specific biological activities of 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-benzyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione are not detailed in the literature, compounds within the pyrido[3,2-d]pyrimidine class are often explored for their potential in drug discovery due to their ability to interact with various biological targets.
Research Findings and Future Directions
Given the limited information available on this specific compound, future research directions could include:
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Biological Evaluation: Investigating its potential biological activities, such as antimicrobial, anticancer, or anti-inflammatory properties.
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Synthetic Optimization: Developing efficient synthesis protocols to facilitate large-scale production.
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Structure-Activity Relationship (SAR) Studies: Modifying the compound's structure to enhance its biological efficacy and specificity.
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